Cas no 1903651-00-2 (N-((1-ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide)

• Product Name: N-((1-ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
• CAS No: 1903651-00-2
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 6349397
• PubChem ID: 92084791
• Update Time: 2025-06-27

N-((1-ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS025347501
• N-[(1-ethylpyrrolidin-2-yl)methyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• F6475-3492
• 1903651-00-2
• N-((1-ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• Inchi： 1S/C18H27N3O3/c1-2-21-9-3-4-15(21)13-20-18(22)14-5-6-17(19-12-14)24-16-7-10-23-11-8-16/h5-6,12,15-16H,2-4,7-11,13H2,1H3,(H,20,22)
• InChI Key： UVDXIWUGSFNABJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(=CN=1)C(NCC1CCCN1CC)=O

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.7Ų

Additional information on N-((1-ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

N-((1-Ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide: A Comprehensive Overview

The compound N-((1-Ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, identified by the CAS number 1903651-00-2, is a complex organic molecule with significant potential in various fields, particularly in pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications, as evidenced by recent advancements in chemical synthesis and drug discovery.

The molecular structure of this compound is characterized by a nicotinamide backbone, which serves as a central framework for attaching two distinct functional groups: an ethylpyrrolidine moiety and a tetrahydropyran group. The ethylpyrrolidine group, attached via a methylene bridge, introduces a rigid and potentially bioactive structure, while the tetrahydropyran group adds hydroxyl functionality, enhancing the compound's solubility and reactivity. These structural elements collectively contribute to the compound's versatility and make it an attractive candidate for further research.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, its nicotinamide core is known to exhibit anti-inflammatory and antioxidant properties, which are highly desirable in pharmaceutical applications. Additionally, the presence of the ethylpyrrolidine group has been linked to enhanced bioavailability and improved pharmacokinetic profiles, making it a promising lead compound for drug design.

From a synthetic standpoint, the construction of this molecule involves a multi-step process that combines advanced organic chemistry techniques. The synthesis typically begins with the preparation of the nicotinamide derivative, followed by sequential coupling reactions to introduce the ethylpyrrolidine and tetrahydropyran groups. This process requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown potential in several areas beyond pharmacology. For example, its structural complexity makes it a valuable building block for constructing more intricate molecules with tailored functionalities. Furthermore, its ability to form stable complexes with other compounds suggests its utility in materials science, particularly in the development of advanced polymers or catalytic systems.

Recent research has also explored the environmental impact of this compound, focusing on its biodegradability and toxicity profiles. Preliminary findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, which is encouraging for its potential use in sustainable chemical processes.

In conclusion, N-((1-Ethylpyrrolidin-2-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.